Cas no 1158755-26-0 (Isoquinoline-7-carboxamide)

Isoquinoline-7-carboxamide structure

Isoquinoline-7-carboxamide structure

Product Name:Isoquinoline-7-carboxamide

CAS No:1158755-26-0

MF:C₁₀H₈N₂O

MW:172.18332195282

CID:1038277

PubChem ID:57512589

Update Time:2025-04-20

Isoquinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

- Isoquinoline-7-carboxamide
- SCHEMBL6648425
- 1158755-26-0
- DTXSID20726972
- A893789
- MDL： MFCD12406182
- Inchi： 1S/C10H8N2O/c11-10(13)8-2-1-7-3-4-12-6-9(7)5-8/h1-6H,(H2,11,13)
- InChI Key： RGGLAPZYXTXDGZ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC2C=CN=CC=2C=1)N

Computed Properties

Exact Mass: 172.063662883g/mol
Monoisotopic Mass: 172.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 56Å²

Isoquinoline-7-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	I198220-50mg	Isoquinoline-7-carboxamide	1158755-26-0		50mg	$ 160.00	2022-06-04
TRC	I198220-100mg	Isoquinoline-7-carboxamide	1158755-26-0		100mg	$ 265.00	2022-06-04
Chemenu	CM109451-1g	Isoquinoline-7-carboxamide	1158755-26-0	95%	1g	$439	2021-08-06
Chemenu	CM109451-5g	Isoquinoline-7-carboxamide	1158755-26-0	95%	5g	$1062	2021-08-06
Alichem	A189008219-5g	Isoquinoline-7-carboxamide	1158755-26-0	95%	5g	$1608.00	2023-09-04
Alichem	A189008219-10g	Isoquinoline-7-carboxamide	1158755-26-0	95%	10g	$2387.88	2023-09-04
Alichem	A189008219-25g	Isoquinoline-7-carboxamide	1158755-26-0	95%	25g	$3902.08	2023-09-04
Chemenu	CM109451-1g	Isoquinoline-7-carboxamide	1158755-26-0	95%	1g	$517	2023-11-24
Ambeed	A479383-1g	Isoquinoline-7-carboxamide	1158755-26-0	95+%	1g	$470.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1758483-1g	Isoquinoline-7-carboxamide	1158755-26-0	98%	1g	￥4277.00	2024-08-09

Isoquinoline-7-carboxamide Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

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